Cas no 1082557-89-8 (5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one)

5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one is a brominated oxazolidinone derivative featuring both an aminomethyl group and a 3-bromophenyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of the aminomethyl group enhances its reactivity for further functionalization, while the bromophenyl moiety offers opportunities for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its rigid oxazolidinone core contributes to stereochemical control in synthetic applications. This compound is of interest in medicinal chemistry for the design of targeted inhibitors or bioactive scaffolds due to its balanced reactivity and structural diversity. Suitable for controlled reactions under standard laboratory conditions.
5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one structure
1082557-89-8 structure
Product Name:5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one
CAS No:1082557-89-8
MF:C10H11BrN2O2
MW:271.110541582108
CID:5251067
PubChem ID:82023133
Update Time:2025-06-13

5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1082557-89-8
    • 5-(aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one
    • EN300-372776
    • 5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one
    • Inchi: 1S/C10H11BrN2O2/c11-7-2-1-3-8(4-7)13-6-9(5-12)15-10(13)14/h1-4,9H,5-6,12H2
    • InChI Key: ZPYDXTDSBGDZMM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)N1C(=O)OC(CN)C1

Computed Properties

  • Exact Mass: 270.00039g/mol
  • Monoisotopic Mass: 270.00039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.6Ų

5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one Pricemore >>

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Additional information on 5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one (CAS No. 1082557-89-8)

The compound 5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one (CAS No. 1082557-89-8) is a specialized oxazolidinone derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring an aminomethyl group and a 3-bromophenyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in the development of antimicrobial agents and central nervous system (CNS) therapeutics.

In recent years, the demand for novel heterocyclic compounds like 5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one has surged, driven by the need for innovative treatments against resistant pathogens and neurological disorders. This compound’s brominated aromatic ring enhances its reactivity, enabling diverse chemical modifications. Such properties align with current trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

The synthesis of 5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one involves multi-step organic reactions, including cyclization and functional group protection. Its CAS No. 1082557-89-8 serves as a critical identifier in chemical databases, facilitating global research collaboration. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with industry standards.

From an industrial perspective, this compound’s applications extend to material science, where its robust framework contributes to the development of advanced polymers. Environmental considerations also play a role, as researchers explore green chemistry approaches to its production, minimizing waste and energy consumption. These aspects resonate with growing public interest in sustainable chemistry and eco-friendly manufacturing.

In conclusion, 5-(Aminomethyl)-3-(3-bromophenyl)-1,3-oxazolidin-2-one (CAS No. 1082557-89-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial applications.

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